Cas no 1172826-24-2 (2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid)

1172826-24-2 structure
Product name:2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
- 1172826-24-2
- 5-pyrimidinecarboxylic acid, 2-ethyl-4-(3-methylphenyl)-
- 2-Ethyl-4-(m-tolyl)pyrimidine-5-carboxylic acid
- ALBB-019459
- AKOS000265451
-
- MDL: MFCD14281668
- Inchi: InChI=1S/C14H14N2O2/c1-3-12-15-8-11(14(17)18)13(16-12)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H,17,18)
- InChI Key: KSYZFMLQMVCNJV-UHFFFAOYSA-N
- SMILES: CCC1=NC(=C(C=N1)C(=O)O)C2=CC=CC(=C2)C
Computed Properties
- Exact Mass: 242.105527694g/mol
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.1Ų
2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid Related Literature
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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3. Book reviews
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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